Surface supramolecular assemblies tailored by chemical/physical and synergistic stimuli: a scanning tunneling microscopy study
Nanoscale Pub Date: 2022-11-21 DOI: 10.1039/D2NR05264D
Abstract
Supramolecular self-assemblies formed by various non-covalent interactions can produce diverse functional networks on solid surfaces. These networks have recently attracted much interest from both fundamental and application points of view. Unlike covalent organic frameworks (COFs), the properties of the assemblies differ from each other depending on the constituent motifs. These various motifs may find diverse applications such as in crystal engineering, surface modification, and molecular electronics. Significantly, these interactions between/among the molecular tectonics are relatively weak and reversible, which makes them responsive to external stimuli. Moreover, for a liquid–solid-interface environment, the dynamic processes are amenable to in situ observation using scanning tunneling microscopy (STM). In the literature, most review articles focus on supramolecular self-assembly interactions. This review summarizes the recent literature in which stimulation sources, including chemical, physical, and their combined stimuli, cooperatively tailor supramolecular assemblies on surfaces. The appropriate design and synthesis of functional molecules that can be integrated on different surfaces permits the use of nanostructured materials and devices for bottom-up nanotechnology. Finally, we discuss synergic effect on materials science.
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